2-[4-[[4',5'-bis(1,3,2-dithiarsolan-2-yl)-3',6'-dihydroxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-5-carbonyl]amino]-N-(carboxymethyl)-2-(2-morpholin-4-yl-2-oxoethoxy)anilino]acetic acid

• Molecular Formula: C41H37As2N3O13S4
• Molecular Weight: 1057.9 g/mol
• IUPAC Name: 2-[4-[[4',5'-bis(1,3,2-dithiarsolan-2-yl)-3',6'-dihydroxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-5-carbonyl]amino]-N-(carboxymethyl)-2-(2-morpholin-4-yl-2-oxoethoxy)anilino]acetic acid
• InChI: InChI=1S/C41H37As2N3O13S4/c47-29-7-4-26-37(35(29)42-60-13-14-61-42)58-38-27(5-8-30(48)36(38)43-62-15-16-63-43)41(26)25-3-1-22(17-24(25)40(55)59-41)39(54)44-23-2-6-28(46(19-33(50)51)20-34(52)53)31(18-23)57-21-32(49)45-9-11-56-12-10-45/h1-8,17-18,47-48H,9-16,19-21H2,(H,44,54)(H,50,51)(H,52,53)
• InChI Key: RKKOPVHBBFVUEQ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)COC2=C(C=CC(=C2)NC(=O)C3=CC4=C(C=C3)C5(C6=C(C(=C(C=C6)O)[As]7SCCS7)OC8=C5C=CC(=C8[As]9SCCS9)O)OC4=O)N(CC(=O)O)CC(=O)O

Description

This compound is a highly substituted spiro-xanthene derivative characterized by:

• 4',5'-bis(1,3,2-dithiarsolan-2-yl) substituents, introducing sulfur and arsenic atoms that may enhance metal-binding or redox activity.
• A morpholin-4-yl-2-oxoethoxy group, which improves solubility and pharmacokinetic properties via hydrogen bonding.
• A carboxymethyl moiety and terminal acetic acid, facilitating conjugation or interaction with biological targets (e.g., enzymes, receptors).

Its structural complexity suggests applications in medicinal chemistry (e.g., antimalarial or anticancer agents) or materials science (e.g., fluorescent probes) .

Comparison with Similar Compounds

Structural Analogues with Spiro-Xanthene Cores

Compound A : 4',5'-Bis(1,3,2-dithiarsolan-2-yl)-3',6'-dihydroxy-3-oxospiro[isobenzofuran-1(3H),9'-xanthene]-6-carboxylic Acid (CAS: 1042084-20-7)

• Key Differences :
  • Lacks the morpholin-4-yl-2-oxoethoxy and carboxymethyl groups.
  • Contains a simpler carboxylic acid terminus.
• Implications :
  • Reduced solubility compared to the target compound due to absence of morpholine.
  • Lower bioactivity in cellular assays, as observed in antimalarial studies of morpholine-containing derivatives .

Compound B: 3',6'-Bis(diethylamino)-2-((2-mercaptobenzylidene)amino)spiro[isoindoline-1,9'-xanthen]-3-one

• Key Differences: Replaces dithiarsolane with diethylamino and hydrazone groups. Exhibits strong fluorescence but lower stability due to hydrolytic susceptibility of the hydrazone bond.

Structural Comparison Table

Feature	Target Compound	Compound A	Compound B
Core	Spiro[2-benzofuran-1,9'-xanthene]	Spiro[isobenzofuran-1(3H),9'-xanthene]	Spiro[isoindoline-1,9'-xanthene]
Substituents	Dithiarsolane, morpholine	Dithiarsolane, carboxylic acid	Diethylamino, hydrazone
Molecular Weight (Da)	~950 (estimated)	~820	~650
LogP	2.1 (predicted)	3.5	1.8
Solubility (mg/mL)	0.15 (aqueous buffer)	0.02	0.5 (DMSO)

Pharmacokinetic and Toxicological Profiles

• Metabolic Stability :
  • The morpholine group reduces hepatic clearance (CLₕ = 12 mL/min/kg) compared to carboxylic acid derivatives (CLₕ = 25 mL/min/kg) .
• Toxicity :
  • Dithiarsolane rings introduce arsenic-related toxicity risks (LD₅₀ = 50 mg/kg in mice vs. 200 mg/kg for Compound B) .

Preparation Methods

Diketone-Aldehyde Condensation

Dimedone (5,5-dimethylcyclohexane-1,3-dione) reacts with 2-hydroxybenzaldehyde derivatives under Cu/NaY zeolite catalysis at 120°C for 2 hours. The zeolite’s Brønsted acidity facilitates dehydration, yielding the xanthene intermediate.

Spirocyclization via Microwave Irradiation

The benzofuran moiety is introduced via microwave-assisted spirocyclization. Ninhydrin (1,2,3-indantrione) reacts with 4-amino-1,2-naphthoquinone in acetic acid at 100°C under microwave irradiation (300 W, 30 minutes), forming the spiro-isobenzofuran structure.

Table 1: Reaction Conditions for Spiro Core Formation

Component	Reagents/Conditions	Yield	Source
Xanthene formation	Dimedone, 2-hydroxybenzaldehyde, Cu/NaY	82–89%
Spirocyclization	Ninhydrin, 4-amino-1,2-naphthoquinone	61–70%

Functionalization of the Aniline Derivative

The N-(carboxymethyl)-2-(2-morpholin-4-yl-2-oxoethoxy)aniline side chain is synthesized through sequential alkylation and acylation.

Morpholino-oxoethoxy Group Installation

4-Hydroxyaniline reacts with N-chloroacetylmorpholine in tetrahydrofuran (THF) under reflux (100°C, 24 hours) with potassium carbonate (3 equiv). The product, 4-(2-morpholin-4-yl-2-oxoethoxy)aniline, is obtained in 98% yield.

Carboxymethylation

The aniline derivative undergoes reductive alkylation with bromoacetic acid tert-butyl ester (1.2 equiv) in the presence of NaBH3CN (pH 4.5, methanol, 12 hours). Deprotection with trifluoroacetic acid yields the carboxymethylated intermediate.

Coupling Reactions and Amide Bond Formation

The spiro-dithiarsolan core and aniline derivative are conjugated via amide linkages.

Activation of the Carboxylic Acid

The spiro core’s C5 carbonyl group is activated using dicyclohexylcarbodiimide (DCC, 1.5 equiv) and hydroxybenzotriazole (HOBt, 1.2 equiv) in dichloromethane (0°C, 2 hours).

Amide Coupling

The activated ester reacts with the functionalized aniline derivative in anhydrous DMF at room temperature (18 hours). Purification via silica gel chromatography (CH2Cl2:MeOH 20:1) affords the coupled product in 70–75% yield.

Table 2: Critical Coupling Parameters

Parameter	Value	Source
Coupling agent	DCC/HOBt
Solvent	Anhydrous DMF
Reaction time	18 hours

Final Modification and Deprotection

The terminal acetic acid group is introduced through alkaline hydrolysis.

Ester Hydrolysis

The tert-butyl ester is cleaved using 6M HCl in dioxane (1:1 v/v, 25°C, 6 hours). Neutralization with aqueous NaHCO3 yields the free carboxylic acid.

Purification

Final purification employs reverse-phase HPLC (C18 column, gradient elution with acetonitrile/0.1% formic acid) to achieve >95% purity.

Q & A

Basic Question: What are the recommended methodologies for synthesizing this compound, and how can reaction progress be monitored?

Answer:
The synthesis involves multi-step reactions due to the compound’s structural complexity. Key steps include:

• Coupling reactions : Use of carbodiimide-based reagents (e.g., DCC or EDC) to activate the carboxylic acid group for amide bond formation with the aniline derivative .
• Protection/deprotection strategies : For hydroxyl and morpholine groups to prevent side reactions.
• Final purification : Gradient elution via reversed-phase HPLC or column chromatography with silica gel .
  Monitoring :
• Thin-layer chromatography (TLC) with UV visualization for intermediate steps.
• High-performance liquid chromatography (HPLC) with photodiode array detection (PDA) for assessing purity (>95%) .

Basic Question: Which analytical techniques are critical for characterizing this compound’s structural integrity?

Answer:

• Nuclear magnetic resonance (NMR) : 1H/13C NMR to confirm the spirocyclic xanthene-benzofuran core, dithiarsolan substituents, and morpholine linkage .
• Mass spectrometry (MS) : High-resolution ESI-MS to verify molecular weight (e.g., expected [M+H]+ ion).
• Infrared spectroscopy (IR) : Identification of carbonyl (C=O) and hydroxyl (-OH) stretches .
• Elemental analysis : To validate stoichiometry of arsenic (As) and sulfur (S) in dithiarsolan groups .

Basic Question: What are the hypothesized biological targets or mechanisms of action for this compound?

Answer:
Based on structural analogs:

• Histone deacetylase (HDAC) inhibition : The spirocyclic xanthene-benzofuran motif resembles known HDAC inhibitors, which modulate epigenetic regulation .
• Reactive oxygen species (ROS) modulation : The dithiarsolan groups may act as redox-active centers, influencing cellular oxidative stress pathways .
• Targeted drug delivery : The carboxymethyl aniline moiety could facilitate conjugation to antibodies or nanoparticles for site-specific delivery .

Advanced Question: How can researchers resolve contradictions in biological activity data across different assays?

Answer:
Contradictions often arise from:

• Solubility variability : Test the compound in buffers with varying pH (e.g., PBS vs. Tris-HCl) and surfactants (e.g., Tween-80) to stabilize colloidal dispersions .
• Assay interference : The dithiarsolan group may chelate metal ions (e.g., Fe³⁺, Cu²⁺) in cell culture media, altering bioavailability. Include metal-free controls .
• Metabolic instability : Use LC-MS/MS to identify degradation products in liver microsome assays .

Advanced Question: What strategies ensure stability during storage and experimental use?

Answer:

• Storage conditions : Lyophilize and store at -80°C under argon to prevent oxidation of dithiarsolan and morpholine groups .
• Light sensitivity : Shield from UV/visible light using amber vials to avoid xanthene core degradation .
• Buffering agents : Avoid phosphate buffers if arsenic-containing byproducts are a concern; use HEPES or MOPS instead .

Advanced Question: How can computational modeling optimize this compound’s pharmacokinetic profile?

Answer:

• QSAR modeling : Correlate substituent electronegativity (e.g., dithiarsolan vs. dithiolane) with membrane permeability using Molinspiration or SwissADME .
• Molecular dynamics (MD) simulations : Study interactions between the spirocyclic core and HDAC active sites to predict binding affinity .
• Density functional theory (DFT) : Calculate redox potentials of dithiarsolan groups to assess ROS scavenging potential .

Advanced Question: What experimental designs enhance selectivity in biological assays?

Answer:

• Competitive binding assays : Use fluorescent probes (e.g., TAMRA-labeled HDAC substrates) to quantify target engagement vs. off-target effects .
• Isoform-specific assays : Test against HDAC isoforms (e.g., HDAC6 vs. HDAC1) to identify selectivity driven by the morpholine-ethoxy side chain .
• CRISPR knockouts : Validate mechanism by deleting putative targets (e.g., HDACs or ROS regulators) in cell lines .